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Compound of Interest |

Compound Name: Pyranol
CAS No.: 52673-62-8
Cat. No.: B16369004
Get Quote
. J

Disclaimer: The term "Pyranol” has historically been used as a trade name for polychlorinated
biphenyls (PCBs). PCBs are highly toxic, persistent environmental pollutants, and are subject
to stringent regulations. This guide, however, pertains to the modern chemical substance also
marketed as Pyranol, which is chemically identified as tetrahydro-2-isobutyl-4-methylpyran-4-
ol, mixed isomers (cis and trans).[1] Users must verify the specific chemical identity of their
material before implementing any safety protocols.

This document provides immediate and essential safety and logistical information for the
handling of Pyranol (tetrahydro-2-isobutyl-4-methylpyran-4-ol) in a laboratory setting. It
includes detailed personal protective equipment (PPE) requirements, handling procedures, and
disposal plans to ensure the safety of researchers, scientists, and drug development
professionals.

Health Hazard Information

Pyranol is classified as a substance that causes serious eye irritation.[1][2][3][4] While it is not
considered irritating to the skin, prolonged or repeated exposure may lead to skin dryness or
chapping.[5] Ingestion and inhalation of vapors should be avoided.[5][6][7]
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First Aid Measures:

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[1][7] Remove
contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek
medical attention.[1][2][3]

» Skin Contact: Wash the affected area thoroughly with soap and water.[6][8] Remove
contaminated clothing.[6][7]

 Inhalation: Move the individual to fresh air. If symptoms develop, seek medical attention.[6]

[8]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek medical advice.[6]

Personal Protective Equipment (PPE) for Handling
Pyranol

The following table summarizes the required and recommended personal protective equipment
for handling Pyranol.
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PPE Category

Specification

Purpose

Eye Protection

Tightly fitting safety goggles or
a face shield where splashing

is a hazard.[3]

To prevent serious eye
irritation from splashes or
vapors.[1][2][3]

Hand Protection

Chemical-resistant gloves
(e.g., neoprene, polyethylene,
Viton).[5] Avoid porous gloves.

[5]

To prevent skin contact,
although the substance is not

classified as a skin irritant.[8]

Body Protection

A laboratory coat or apron.[3]
[7] For larger quantities or
where significant splashing
may occur, a chemical-
protection suit is

recommended.[3][7]

To prevent contamination of

personal clothing.

Respiratory Protection

Generally not required with
adequate ventilation.[4] If
ventilation is insufficient or
vapors are generated, a
NIOSH-certified organic vapor

respirator should be worn.[3]

To prevent respiratory tract

irritation from vapors.[5]

Experimental Protocol: Safe Handling and Storage

of Pyranol

This protocol outlines the standard operating procedure for the safe handling and storage of

Pyranol in a laboratory environment.

1. Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
heating or creating aerosols.[7][8]
o Ensure an eyewash station and safety shower are readily accessible.

2. Personal Protective Equipment (PPE) Donning:
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» Before handling Pyranol, don all required PPE as specified in the table above.
3. Handling Procedure:

e Avoid contact with eyes, skin, and clothing.[7][8]

e Do not breathe vapors or spray.[1][7]

e Use all-metal hoses and containers for transferring Pyranol, as it can dissolve rubber and
some synthetic materials.[5]

» Take precautionary measures against static discharge.[2][3][7]

o Keep away from heat, sparks, and open flames.[2][3][7]

4. Storage:

o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[6][7]
e Protect from light.[3][7]
o Store away from incompatible materials such as strong oxidizing agents.[6]

5. Accidental Release Measures:

o Small Spills: Absorb the spill with an inert material such as sand, silica gel, or a universal
binder.[1][2][7] Collect the absorbed material in a suitable container for disposal.[6]

o Large Spills: Dike the spillage to prevent it from entering drains or waterways.[2][7] Pump the
product into a suitable container.[2][7]

o Ensure adequate ventilation of the spill area.

6. Disposal Plan:

» Dispose of Pyranol and any contaminated materials in accordance with local, state, and
federal regulations.
» Do not discharge into drains, surface waters, or groundwater.[1][2][7]

Logical Relationship Diagram: Pyranol Spill
Response Workflow

The following diagram illustrates the step-by-step workflow for responding to a Pyranol spill in
the laboratory.
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Caption: Workflow for a safe and effective response to a Pyranol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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